Cas no 69346-26-5 (Isononanoic acid,iron(2+) salt (9CI))

• Product Name: Isononanoic acid,iron(2+) salt (9CI)
• CAS No: 69346-26-5
• MF: C₁₈H₃₄FeO₄
• MW: 370.305167675018
• CID: 522785
• PubChem ID: 53470742
• Update Time: 2025-04-19

Isononanoic acid,iron(2+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Isononanoic acid,iron(2+) salt (9CI)
• Iron(2+) isononanoate
• iron(2+),7-methyloctanoate
• Iron(2+) bis(7-methyloctanoate)
• DTXSID30989056
• EINECS 273-973-4
• 69346-26-5

• Inchi： 1S/2C9H18O2.Fe/c2*1-8(2)6-4-3-5-7-9(10)11;/h2*8H,3-7H2,1-2H3,(H,10,11);/q;;+2/p-2
• InChI Key： LPSSHJYHZOQGFL-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(CCCCCC(C)C)=O.[O-]C(CCCCCC(C)C)=O

Computed Properties

• Exact Mass: 368.18542
• Monoisotopic Mass: 370.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• PSA: 80.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids